![molecular formula C22H13ClF2N2O3 B2412084 3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide CAS No. 872609-21-7](/img/structure/B2412084.png)
3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, also known as CDF, is a synthetic compound that has gained significant attention in the scientific community due to its potential in cancer treatment.
Scientific Research Applications
Synthesis and Characterization
Synthetic Approaches : A range of benzofuran carboxamide derivatives have been synthesized, including structures similar to 3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques to develop new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).
Microwave-assisted Synthesis : A series of benzofuran-2-carboxamides of medicinal significance were synthesized by a microwave-assisted approach, indicating the efficiency of modern synthetic methods in producing these compounds with potential biological activities (Xie et al., 2014).
Biological Evaluation
Antimicrobial and Anti-inflammatory Activities : Benzofuran derivatives have been evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. The exploration of these activities suggests the potential use of benzofuran carboxamide derivatives in developing treatments for various conditions (Lavanya, Sribalan, & Padmini, 2017).
Antipathogenic and Antimicrobial Screening : Further studies have focused on the synthesis and antipathogenic activity of new thiourea derivatives, demonstrating the potential of benzofuran derivatives in developing novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Pharmacological Applications
Anti-inflammatory and Analgesic Agents : Novel compounds derived from benzofuran, such as benzodifuranyl derivatives, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research highlights the therapeutic potential of benzofuran derivatives in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer Activity : The design, synthesis, and evaluation of amine, amino acid, and dipeptide-coupled benzamides as potential sigma-1 receptors for anticancer activity represent another significant area of application. These compounds have shown potent cytotoxic activity against various cancer cell lines, suggesting a promising avenue for cancer treatment (Youssef, El-Moneim, Fathalla, & Nafie, 2020).
properties
IUPAC Name |
3-[(2-chlorobenzoyl)amino]-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13ClF2N2O3/c23-15-7-3-1-5-13(15)21(28)27-19-14-6-2-4-8-18(14)30-20(19)22(29)26-12-9-10-16(24)17(25)11-12/h1-11H,(H,26,29)(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KERROWBAJCWIMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)F)NC(=O)C4=CC=CC=C4Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13ClF2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.